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Compound of Interest

Compound Name: m-PEG7-Silane

Cat. No.: B11930994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of

methoxy-poly(ethylene glycol)7-Silane (m-PEG7-Silane) in aqueous solutions. Understanding

these properties is critical for the successful application of this versatile molecule in fields

ranging from bioconjugation and drug delivery to surface modification of materials. This

document outlines the key chemical behaviors of m-PEG7-Silane, presents available data in a

structured format, provides detailed experimental protocols for characterization, and visualizes

important pathways and workflows.

Introduction to m-PEG7-Silane
m-PEG7-Silane is a heterobifunctional molecule comprised of a monomethyl-capped

polyethylene glycol (PEG) chain with seven ethylene glycol repeat units, linked to a reactive

silane group (typically a trialkoxysilane such as trimethoxysilane or triethoxysilane). The PEG

moiety imparts hydrophilicity and biocompatibility, while the silane group allows for covalent

attachment to hydroxyl-rich surfaces such as glass, silica, and various metal oxides. This

unique combination of properties makes m-PEG7-Silane a valuable tool for researchers

developing advanced materials and therapeutics.

Solubility of m-PEG7-Silane in Aqueous Solutions
The presence of the hydrophilic PEG chain renders m-PEG7-Silane soluble in water and many

aqueous buffers. However, the hydrophobic silane portion can influence its overall solubility,
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and at high concentrations, aggregation may occur.

General Solubility Profile
m-PEG-Silanes are generally soluble in water and a variety of organic solvents. The solubility is

influenced by the length of the PEG chain, with longer chains typically conferring greater

aqueous solubility.

Solvent System Solubility Reference

Water Soluble [1]

Phosphate Buffered Saline

(PBS)
Expected to be soluble General Knowledge

Ethanol/Water mixtures Soluble [1]

Dimethyl sulfoxide (DMSO) Soluble [1]

Chloroform Soluble General Knowledge

Dichloromethane Soluble General Knowledge

Note: Specific quantitative solubility data for m-PEG7-Silane is not readily available in the

public domain. The information presented is based on general data for PEG-silane compounds.

Experimental Protocol for Determining Aqueous
Solubility
A standard method for determining the aqueous solubility of a compound is the shake-flask

method.

Objective: To determine the equilibrium solubility of m-PEG7-Silane in a specific aqueous

buffer (e.g., PBS, pH 7.4).

Materials:

m-PEG7-Silane

Aqueous buffer of choice (e.g., Phosphate Buffered Saline, pH 7.4)
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Scintillation vials or other suitable containers

Orbital shaker or vortex mixer

Centrifuge

Analytical method for quantification (e.g., HPLC-CAD, NMR)

Calibrated pH meter

Procedure:

Add an excess amount of m-PEG7-Silane to a series of vials containing a known volume of

the aqueous buffer. The excess solid should be visible.

Seal the vials to prevent solvent evaporation.

Place the vials on an orbital shaker and agitate at a constant temperature (e.g., 25 °C or 37

°C) for a predetermined time (e.g., 24, 48, and 72 hours) to ensure equilibrium is reached.

After incubation, visually inspect the vials to confirm the presence of undissolved solid.

Centrifuge the samples at a high speed to pellet the undissolved solid.

Carefully collect an aliquot of the supernatant.

Analyze the concentration of m-PEG7-Silane in the supernatant using a validated analytical

method.

The average concentration from samples taken at time points where the concentration has

plateaued is considered the equilibrium solubility.

Stability of m-PEG7-Silane in Aqueous Solutions
The primary route of degradation for m-PEG7-Silane in aqueous solutions is the hydrolysis of

the alkoxy groups on the silane moiety, followed by condensation reactions. These reactions

are highly dependent on the pH, temperature, and concentration of the solution.
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Hydrolysis and Condensation
In the presence of water, the trialkoxysilane group of m-PEG7-Silane undergoes hydrolysis to

form silanol groups (-Si-OH). This reaction is catalyzed by both acid and base. The resulting

silanols are reactive and can condense with other silanols or with hydroxyl groups on a surface

to form stable siloxane bonds (-Si-O-Si-).
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Workflow for m-PEG7-Silane Stability Testing

Sample Preparation

Incubation

Analysis

Data Interpretation

Prepare m-PEG7-Silane solutions
in buffers of varying pH

Aliquot samples into vials
for each time point and condition

Store vials at different
temperatures (e.g., 4°C, 25°C, 40°C)

At each time point, retrieve
samples for analysis

Analyze by HPLC-CAD/MS to
quantify parent compound and
detect degradation products

Plot % remaining of
m-PEG7-Silane vs. time

Determine degradation kinetics
and half-life
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Mechanism of Opsonization Prevention by m-PEG7-Silane

Unmodified Nanoparticle

m-PEG7-Silane Modified Nanoparticle
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11930994#m-peg7-silane-solubility-and-stability-in-
aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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